4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl-

• CAS No.: 62175-38-6
• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 4-methyl-2-phenyl-5H-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H11NO2S/c1-11(10(13)14)7-15-9(12-11)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,13,14)
• InChI Key: FLAKUVQNFZVTSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CSC(=N1)C2=CC=CC=C2)C(=O)O

Description

4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl- is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cysteine, benzonitrile, and 5 equivalents of triethylamine were refluxed in ethanol for 6-8 hours to obtain a 66-70% yield of 2-phenylthiazoline-4-carboxylic acid. The 2-phenylthiazoline-4 carboxylic acid was reacted with 2.05 equivalents of base and 1 equivalent of methyl iodide in tetrahydrofuran at 0° C. to form 2-phenyl-4-methylthiazoline-4 carboxylic acid. The 2-phenyl-4-methylthiazoline-4 carboxylic acid can be resolved and isolated as the (S)-enantiomer using emulsion crystallization, and subsequently hydrolyzed with hydrochloric acid, thereby obtaining (S)-2-methylcysteine hydrochloride.